Cas no 1365267-36-2 (Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide)

1365267-36-2 structure
Product Name:Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide
CAS No:1365267-36-2
Molecular Formula:C36H36N6O10
Molecular Weight:712.705248832703
MDL:MFCD28009659
CID:2157831
PubChem ID:56940810
Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxamide, n1,n2-bis[[(5s)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
- N1,N2-bis(((S)-2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)phthalamide
- Bis-[Des(5-Chloro-2-carboxythienyl)] Rivaroxaban Phthalamide
- YIDJJGFGEMPGOA-NSOVKSMOSA-N
- N1,N2-Bis[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-1,2-benzenedicarboxamide
- N,N'-bis[{(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl]benzene-1,2-diamide
- 1-N,2-N-bis[[(5S)-2-oxo-3-[4-(
- 1-N,2-N-Bis[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]benzene-1,2-dic
- 1,2-BenzenedicarboxaMide,N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo
- CID 56940810
- 1-N,2-N-bis[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]benzene-1,2-dicarboxamide
- 1,2-BenzenedicarboxaMide,N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
- N,N'-bis[{(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)p
- N,N'-Bis({(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-1,3-oxazolidin-5-yl}methyl)phthalamide
- SCHEMBL806189
- CS-M2663
- 1365267-36-2
- DTXSID901111714
- CS-14788
- F19453
- AKOS037650424
-
- MDL: MFCD28009659
- InChIKey: YIDJJGFGEMPGOA-NSOVKSMOSA-N
- Inchi: 1S/C36H36N6O10/c43-31-21-49-15-13-39(31)23-5-9-25(10-6-23)41-19-27(51-35(41)47)17-37-33(45)29-3-1-2-4-30(29)34(46)38-18-28-20-42(36(48)52-28)26-11-7-24(8-12-26)40-14-16-50-22-32(40)44/h1-12,27-28H,13-22H2,(H,37,45)(H,38,46)/t27-,28-/m0/s1
- SMILES: O=C(NC[C@]1(CN(C2=CC=C(N3C(=O)COCC3)C=C2)C(=O)O1)[H])C1C=CC=CC=1C(=O)NC[C@]1(CN(C2C=CC(N3CCOCC3=O)=CC=2)C(=O)O1)[H]
Computed Properties
- Exact Mass: 712.249291g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Rotatable Bond Count: 10
- Monoisotopic Mass: 712.249291g/mol
- Heavy Atom Count: 52
- Complexity: 1250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 176
- Molecular Weight: 712.7g/mol
Experimental Properties
- Boiling Point: 1106.7±65.0 °C at 760 mmHg
- Melting Point: NA
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
- Flash Point: 623.1±34.3 °C
- Solubility: Almost insoluble (0.026 g/l) (25 º C),
- Density: 1.411±0.06 g/cm3 (20 ºC 760 Torr),
Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P009CML-100mg |
1,2-BenzenedicarboxaMide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]- |
1365267-36-2 | 95% | 100mg |
$2188.00 | ||
A2B Chem LLC | AE35469-20mg |
1,2-BenzenedicarboxaMide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]- |
1365267-36-2 | 98% | 20mg |
$504.00 | ||
Aaron | AR009CUX-100mg |
1,2-BENZENEDICARBOXAMIDE, N1,N2-BIS[[(5S)-2-OXO-3-[4-(3-OXO-4-MORPHOLINYL)PHENYL]-5-OXAZOLIDINYL]METHYL]- |
1365267-36-2 | 98% | 100mg |
$1983.00 | 2025-01-23 | |
eNovation Chemicals LLC | D962612-100mg |
1,2-BenzenedicarboxaMide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]- |
1365267-36-2 | 95+% | 100mg |
$2430 | 2022-05-25 | |
TRC | B415135-5mg |
Bis-[Des(5-Chloro-2-carboxythienyl)] Rivaroxaban Phthalamide |
1365267-36-2 | 5mg |
$ 133.00 | 2023-04-18 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060353-100mg |
N1,N2-bis(((S)-2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)phthalamide |
1365267-36-2 | 95% | 100mg |
¥21445 | 2023-04-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N76650-100mg |
N1,N2-bis(((S)-2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)phthalamide |
1365267-36-2 | 100mg |
¥14298.0 | 2021-09-08 |
Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:1365267-36-2)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:1365267-36-2)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:1365267-36-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Related Literature
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Lizziane Maria Belloto de Francisco,Diana Pinto,Hélen Cássia Rosseto,Lucas de Alcântara Sica de Toledo,Rafaela Said dos Santos,Paulo Costa,Francisca Rodrigues,M. Beatriz P. P. Oliveira,Marcos Luciano Bruschi Food Funct., 2018,9, 4518-4518
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2. Front cover
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Jianxiao Wang,Qiaoshi An,Miao Zhang,Xiaoling Ma,Zhenghao Hu,Jian Zhang,Fujun Zhang J. Mater. Chem. A, 2018,6, 11751-11758
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Phillip K. Koech,Jian Zhang,Igor V. Kutnyakov,Lelia Cosimbescu,Suh-Jane Lee,Mark E. Bowden,Tricia D. Smurthwaite,David J. Heldebrant RSC Adv., 2013,3, 566-572
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Leyan Li,Kai Yu,Mengjie Tian,Yafei Wang,Zulei Zhang,Guangyuan Jiang,Lei Li Anal. Methods, 2018,10, 3926-3932
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Ping Zhang,Amy T. Kan RSC Adv., 2016,6, 5259-5269
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Bi-Yi Xu,Zhe-Qin Yang,Jing-Juan Xu,Xing-Hua Xia,Hong-Yuan Chen Chem. Commun., 2012,48, 11635-11637
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Yangping Liu,Jay L. Zweier Chem. Commun., 2008, 4336-4338
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Sergio Kogikoski, Jr,João Ameixa,Amr Mostafa,Ilko Bald Chem. Commun., 2023,59, 4726-4741
1365267-36-2 (Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide) Related Products
- 446292-10-0((S)-4-(4-(5-(Aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one)
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